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Compound of Interest

Compound Name:
2-(2-Aminothiazol-4-yl)-2-

oxoacetic acid

Cat. No.: B109501 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-(2-Aminothiazol-4-yl)-2-
oxoacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-(2-Aminothiazol-4-
yl)-2-oxoacetic acid (CAS No: 73150-67-1). The following sections detail the known hazards,

safe handling procedures, and emergency response protocols to ensure the well-being of

laboratory and manufacturing personnel.

Hazard Identification and Classification
2-(2-Aminothiazol-4-yl)-2-oxoacetic acid is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, eye contact, and ingestion.[1] The toxicological

properties of this specific compound have not been fully investigated, but based on available

data for closely related compounds and supplier safety information, it is known to cause

irritation and may be harmful if swallowed.

Globally Harmonized System (GHS) Classification
The following table summarizes the GHS classification for 2-(2-Aminothiazol-4-yl)-2-
oxoacetic acid.
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Category Classification
GHS
Pictogram

Signal Word
Hazard
Statements

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed.[1][2]

Skin

Corrosion/Irritatio

n

Category 2 Warning

H315: Causes

skin irritation.[1]

[2]

Serious Eye

Damage/Eye

Irritation

Category 2 Warning

H319: Causes

serious eye

irritation.[1][2]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory

system)

Warning

H335: May

cause respiratory

irritation.[1][2]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize exposure and

ensure a safe working environment.

Handling
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or aerosols.[3][4]

Avoid contact with skin and eyes by wearing appropriate personal protective equipment

(PPE).[4]

Minimize dust generation and accumulation.[4]

Wash hands thoroughly after handling the compound.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

Keep away from incompatible materials such as strong oxidizing agents.[1]

A recommended storage condition is in a refrigerator at 2-8°C.[5]

Experimental Protocols: Emergency Procedures
Detailed methodologies for responding to emergencies are critical for personnel safety.

First-Aid Measures
Exposure Route Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

provide oxygen. Seek immediate medical

attention.[1][4]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash the

affected area with soap and water. Seek

medical attention if irritation persists.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water to drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Firefighting Measures
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Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[3]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated through

thermal decomposition or combustion. Hazardous decomposition products may include

carbon oxides, nitrogen oxides, and sulfur oxides.[1][6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][6]

Accidental Release Measures (Spill Cleanup)
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. Ensure adequate ventilation.[3] For larger spills or where dust is generated, respiratory

protection may be necessary.

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[3]

Containment and Cleanup:

For solid spills, carefully sweep up the material, avoiding dust generation, and place it into

a suitable, labeled container for disposal.[4]

For liquid spills (if dissolved), absorb with an inert material (e.g., sand, vermiculite) and

place in a sealed container.

Clean the spill area thoroughly with soap and water.[7]

Dispose of all contaminated materials as hazardous waste in accordance with local, state,

and federal regulations.

Exposure Controls and Personal Protection
Engineering Controls

Work in a well-ventilated area. The use of a chemical fume hood is highly recommended to

keep airborne concentrations low.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.echemi.com/sds/2-2-aminothiazol-4-yl-acetic-acid-hydrochloride-pd180630103678.html
https://aksci.com/sds/K979_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23534&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-2-aminothiazol-4-yl-acetic-acid-hydrochloride-pd180630103678.html
https://www.fishersci.com/store/msds?partNumber=AAB23534&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-2-aminothiazol-4-yl-acetic-acid-hydrochloride-pd180630103678.html
https://www.echemi.com/sds/2-2-aminothiazol-4-yl-acetic-acid-hydrochloride-pd180630103678.html
https://pim-resources.coleparmer.com/sds/09617.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=685&embed=true
https://pim-resources.coleparmer.com/sds/09617.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[4]

Personal Protective Equipment (PPE)
Protection Type Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[4][6]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat or other protective

clothing to prevent skin exposure.[4]

Respiratory Protection

If engineering controls do not maintain airborne

concentrations to a level which is adequate to

protect worker health, a NIOSH-approved

respirator may be required. Use a respirator and

components tested and approved under

appropriate government standards such as

NIOSH (US) or CEN (EU).

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: The compound is stable under recommended storage conditions.[1]

Conditions to Avoid: Avoid dust generation and exposure to incompatible materials.[1]

Incompatible Materials: Strong oxidizing agents.[1][6]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,

CO2), nitrogen oxides (NOx), and sulfur oxides (SOx).[1][6]

Toxicological Information
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Quantitative toxicological data such as LD50 or LC50 values for 2-(2-Aminothiazol-4-yl)-2-
oxoacetic acid are not readily available in the public domain. The hazard classifications are

based on the potential for irritation and harm upon ingestion as indicated by supplier safety

data sheets for this and structurally similar compounds.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows.
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H302: Harmful if swallowed

Safety Goggles / Face Shield
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Lab Coat

Click to download full resolution via product page

Caption: Hazard Identification and Control Measures Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b109501?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size & Hazard
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Minor
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Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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